molecular formula C14H15NO5 B1180789 Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, 1,4-cyclohexanedimethanol, 2, CAS No. 198822-44-5

Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, 1,4-cyclohexanedimethanol, 2,

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CAS No.: 198822-44-5
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Description

Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, 1,4-cyclohexanedimethanol, 2,, also known as Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, 1,4-cyclohexanedimethanol, 2,, is a useful research compound. Its molecular formula is C14H15NO5. The purity is usually 95%.
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Properties

CAS No.

198822-44-5

Molecular Formula

C14H15NO5

Molecular Weight

0

Synonyms

Hexanedioic acid, polymer with 2,2-bis(hydroxymethyl)-1,3-propanediol, 1,4-cyclohexanedimethanol, 2,2-dimethyl-1,3-propanediol, 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid, 1,1-methylenebis4-isocyanatocyclohexane and 2-propenoic acid

Origin of Product

United States

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